Cas no 637022-56-1 (Piperazine, 1-(chloroacetyl)-4-(4-chloro-3-methoxyphenyl)-)

• Product Name: Piperazine, 1-(chloroacetyl)-4-(4-chloro-3-methoxyphenyl)-
• CAS No: 637022-56-1
• MF: C₁₃H₁₆Cl₂N₂O₂
• MW: 303.184341430664
• CID: 425920
• PubChem ID: 21071126
• Update Time: 2025-04-19

Piperazine, 1-(chloroacetyl)-4-(4-chloro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(chloroacetyl)-4-(4-chloro-3-methoxyphenyl)-
• 2-chloro-1-[4-(4-chloro-3-methoxyphenyl)piperazin-1-yl]ethanone
• DTXSID20610488
• JFJRVIUVODVKJU-UHFFFAOYSA-N
• SCHEMBL1639577
• 2-chloro-1-(4-(4-chloro-3-methoxyphenyl)piperazin-1-yl)ethan-1-one
• 637022-56-1
• 2-chloro-1-(4-(4-chloro-3-methoxyphenyl)piperazin-1-yl)ethanone
• 2-Chloro-1-[4-(4-chloro-3-methoxy-phenyl)-piperazin-1-yl]-ethanone
• 2-Chloro-1-[4-(4-chloro-3-methoxyphenyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C13H16Cl2N2O2/c1-19-12-8-10(2-3-11(12)15)16-4-6-17(7-5-16)13(18)9-14/h2-3,8H,4-7,9H2,1H3
• InChI Key： JFJRVIUVODVKJU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C2C=CC(=C(C=2)OC)Cl)CC1)=O

Computed Properties

• Exact Mass: 302.05908
• Monoisotopic Mass: 302.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78